2-amino-N-(2-fluorophenyl)-3-(4-methylbenzoyl)indolizine-1-carboxamide

• IUPAC Name: 2-amino-N-(2-fluorophenyl)-3-(4-methylbenzoyl)indolizine-1-carboxamide
• InChI: InChI=1S/C23H18FN3O2/c1-14-9-11-15(12-10-14)22(28)21-20(25)19(18-8-4-5-13-27(18)21)23(29)26-17-7-3-2-6-16(17)24/h2-13H,25H2,1H3,(H,26,29)
• InChI Key: VLWNJVFOILHQKR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)C2=C(C(=C3N2C=CC=C3)C(=O)NC4=CC=CC=C4F)N
• Molecular Formula: C23H18FN3O2
• Molecular Weight: 387.4 g/mol

Description

2-amino-N-(2-fluorophenyl)-3-(4-methylbenzoyl)indolizine-1-carboxamide, also known as FIIN-4, is a small molecule inhibitor that has been widely studied in the field of cancer research. This compound has shown promising results in pre-clinical studies, and has the potential to be developed into a new cancer therapy.

Scientific Research Applications

Synthesis and Antitumor Activity

Research has focused on the synthesis of compounds with a similar structure, investigating their crystal structure and antitumor activities. For instance, the synthesis of 3-amino-N-(5-fluoro-2-methylphenyl)-4-morpholino-1H-indazole-1-carboxamide and its inhibition of cancer cell proliferation highlight the therapeutic potential of these compounds in oncology. The process involves condensation reactions and cyclization, aiming to explore their structure-activity relationship against cancer cell lines (Xuechen Hao et al., 2017).

Photoluminescent Materials Development

Another area of application is the development of new photoluminescent materials. Studies on 6-amino-8-cyanobenzo[1, 2-b]indolizines have shown these compounds exhibit unique pH-dependent optical properties, such as a blue shift in fluorescence emission upon protonation. This unusual behavior opens up possibilities for their use in sensing and optical applications, with synthesis routes designed to allow for easy modification to tune these effects (V. Outlaw et al., 2016).